Cas no 36991-47-6 (3-Cinnolinecarboxylic acid, 4-hydroxy-6-phenyl-, ethyl ester)

• Product Name: 3-Cinnolinecarboxylic acid, 4-hydroxy-6-phenyl-, ethyl ester
• CAS No: 36991-47-6
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 1480484
• PubChem ID: 21432701
• Update Time: 2025-04-21

3-Cinnolinecarboxylic acid, 4-hydroxy-6-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 4-hydroxy-6-phenyl-, ethyl ester
• ethyl 4-oxo-6-phenyl-1H-cinnoline-3-carboxylate
• ethyl 4-hydroxy-6-phenylcinnolin-3-yl carboxylate
• Ethyl 4-oxo-6-phenyl-1,4-dihydrocinnoline-3-carboxylate
• DTXSID30613768
• 36991-47-6
• JBGYFXWZIFMARS-UHFFFAOYSA-N

• Inchi： 1S/C17H14N2O3/c1-2-22-17(21)15-16(20)13-10-12(8-9-14(13)18-19-15)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H,18,20)
• InChI Key： JBGYFXWZIFMARS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OCC)=NNC2C=CC(C3C=CC=CC=3)=CC=21

Computed Properties

• Exact Mass: 294.10052
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.31